Cas no 1361533-55-2 (3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361533-55-2
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4793622
• Update Time: 2025-11-03

3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-8-2-1-7(12(16)13(8)17)6-3-9(15)10(18-5-6)4-11(19)20/h1-3,5H,4H2,(H,19,20)
• InChI Key： VGZWDQMEZNTOCB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CC(=O)O)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid

Introduction to 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361533-55-2)

3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid, with the CAS number 1361533-55-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a trichlorophenyl group and a carboxylic acid moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the coupling of 2-chloro-5-bromopyridine with 2,3,4-trichlorophenylboronic acid followed by a subsequent carboxylation step. The detailed synthetic protocols have been extensively studied and optimized to improve yield and purity, making the compound more accessible for research and development purposes.

In the realm of pharmaceutical research, 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid has shown promising activity as a potential therapeutic agent. Recent studies have explored its pharmacological properties, particularly its ability to modulate specific biological pathways. For instance, it has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, preliminary data suggest that this compound may have antitumor properties by inducing apoptosis in cancer cells. These findings have sparked interest in further investigating its potential as a novel drug candidate.

The biological activity of 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid is closely linked to its molecular structure. The presence of the trichlorophenyl group and the carboxylic acid moiety are crucial for its binding affinity to specific receptors and enzymes. Computational studies using molecular docking simulations have provided insights into the interactions between this compound and its target proteins, highlighting key residues involved in binding. These studies not only help in understanding the mechanism of action but also guide the rational design of more potent analogs.

In addition to its pharmaceutical applications, 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid has also been investigated for its potential use in agrochemicals. Its ability to inhibit certain enzymes involved in plant metabolism makes it a candidate for herbicidal applications. Field trials have shown that this compound can effectively control weed growth without causing significant harm to crops. However, further research is needed to optimize its formulation and application methods to ensure environmental safety and efficacy.

The environmental impact of 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid is an important consideration in its development and use. Studies on its biodegradability and ecotoxicity have been conducted to assess its potential risks. Preliminary data suggest that it has moderate biodegradability under aerobic conditions but may persist longer in anaerobic environments. Efforts are ongoing to develop strategies for mitigating any adverse environmental effects associated with its use.

In conclusion, 3-Chloro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361533-55-2) is a versatile compound with promising applications in both pharmaceuticals and agrochemicals. Its unique chemical structure and biological activities make it an attractive target for further research and development. Ongoing studies aim to elucidate its mechanisms of action and optimize its properties for various applications while ensuring environmental safety.